2-{[1-(9H-purin-6-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
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Description
Scientific Research Applications
Antitumor Activity
Research on benzopyranylamine compounds has revealed that certain derivatives, due to their unique structures and in vitro activities, exhibit significant antitumor properties. These compounds, particularly those containing a 3,4,5-trimethoxyphenyl ring, have shown activity against human breast, CNS, and colon cancer cell lines, with total growth inhibition often observed at very low concentrations. Their unusual structures have led to some being selected for in vivo Xenograft testing against breast and other susceptible human cancers (Jurd, 1996).
Crystal Structure and Conformation
The crystal structure of certain pyrazolo[4,3-c]pyridine derivatives has been studied, revealing that these compounds adopt specific conformations such as envelope and twisted-chair. These structural insights are crucial for understanding the chemical behavior and potential interactions of these compounds with biological targets (Karthikeyan et al., 2010).
Tautomerism and Stability
The study of the tautomerism and stability of aza heterocycles, including pyrazolo[4,3-c]pyridin-3-one derivatives, highlights the complex chemical behavior of these compounds. These studies provide insights into their stability in different environments, which is crucial for their potential applications in pharmaceuticals (Gubaidullin et al., 2014).
Synthesis and Biological Screening
The synthesis and biological screening of novel compounds, such as 1-thiazolyl-5-coumarin-3-yl-pyrazole derivatives, have demonstrated significant cytotoxic activity against cancer cell lines. These findings underscore the potential of these compounds as leads for developing new anticancer agents (Velpula et al., 2016).
Heterocyclic Compounds in Pharmaceuticals
Nitrogen-containing heterocyclic compounds, such as pyrazines and pyrroles, are integral structural components of pharmaceuticals and agrochemicals due to their high biological activities. These compounds find various applications, from herbicides and insecticides to pharmaceutical intermediates, highlighting their versatility and importance in scientific research (Higashio & Shoji, 2001; 2004).
Properties
IUPAC Name |
2-[[1-(7H-purin-6-yl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N9O/c28-15-3-2-14(26-7-1-6-23-26)24-27(15)10-13-4-8-25(9-5-13)18-16-17(20-11-19-16)21-12-22-18/h1-3,6-7,11-13H,4-5,8-10H2,(H,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFXARMXHDLFZDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=CC=N3)C4=NC=NC5=C4NC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N9O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.